pregnane-3,7,17,20-tetrol
pregnane-3,7,17,20-tetrol
Brand Name:
Vulcanchem
CAS No.:
137767-50-1
VCID:
VC0238704
InChI:
InChI=1S/C21H36O4/c1-12(22)21(25)9-6-16-18-15(5-8-20(16,21)3)19(2)7-4-14(23)10-13(19)11-17(18)24/h12-18,22-25H,4-11H2,1-3H3/t12-,13-,14+,15+,16+,17-,18-,19+,20+,21+/m1/s1
SMILES:
CC(C1(CCC2C1(CCC3C2C(CC4C3(CCC(C4)O)C)O)C)O)O
Molecular Formula:
C13H12O2
Molecular Weight:
352.5 g/mol
pregnane-3,7,17,20-tetrol
CAS No.: 137767-50-1
Main Products
VCID: VC0238704
Molecular Formula: C13H12O2
Molecular Weight: 352.5 g/mol
| CAS No. | 137767-50-1 |
|---|---|
| Product Name | pregnane-3,7,17,20-tetrol |
| Molecular Formula | C13H12O2 |
| Molecular Weight | 352.5 g/mol |
| IUPAC Name | (3S,5R,7R,8R,9S,10S,13S,14S,17R)-17-[(1R)-1-hydroxyethyl]-10,13-dimethyl-1,2,3,4,5,6,7,8,9,11,12,14,15,16-tetradecahydrocyclopenta[a]phenanthrene-3,7,17-triol |
| Standard InChI | InChI=1S/C21H36O4/c1-12(22)21(25)9-6-16-18-15(5-8-20(16,21)3)19(2)7-4-14(23)10-13(19)11-17(18)24/h12-18,22-25H,4-11H2,1-3H3/t12-,13-,14+,15+,16+,17-,18-,19+,20+,21+/m1/s1 |
| Standard InChIKey | QOZQGNJODHSBJX-ZFOKFBPFSA-N |
| Isomeric SMILES | C[C@H]([C@]1(CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2[C@@H](C[C@@H]4[C@@]3(CC[C@@H](C4)O)C)O)C)O)O |
| SMILES | CC(C1(CCC2C1(CCC3C2C(CC4C3(CCC(C4)O)C)O)C)O)O |
| Canonical SMILES | CC(C1(CCC2C1(CCC3C2C(CC4C3(CCC(C4)O)C)O)C)O)O |
| Synonyms | 5alpha-pregnane-3beta,7alpha,17,20beta-tetrol pregnane-3,7,17,20-tetrol |
| PubChem Compound | 126262 |
| Last Modified | Nov 11 2021 |
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